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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979

For Researchers, Scientists, and Drug Development Professionals

Methyl laurate, a fatty acid methyl ester derived from lauric acid, is gaining traction as a
biodegradable and high-performance additive or base stock in lubricant formulations. Its
inherent properties, such as good lubricity and solvency, make it a compelling alternative to
conventional mineral oils and other synthetic esters. This guide provides an objective
comparison of methyl laurate's performance against common lubricant alternatives, supported
by experimental data and detailed methodologies.

Performance Snapshot: Methyl Laurate vs.
Alternatives

The following table summarizes the key performance characteristics of methyl laurate in
comparison to a standard paraffinic mineral oil and a common synthetic polyol ester.
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] . Synthetic
Performance Mineral Oil
. Test Method Methyl Laurate o Polyol Ester
Metric (Paraffinic) .
(TMP Trioleate)

Lubricity
Wear Scar ~0.50 (as an )

) ASTM D4172 - ~0.65 (base oil) ~0.45
Diameter (mm) additive)
Coefficient of ~0.07 (as an ]

o Four-Ball Test N ~0.10 (base oil) ~0.06
Friction additive)
Thermal &
Oxidative
Stability
Oxidation .

) ] ASTM D943/ Moderate to Fair to Good
Induction Time ) ) B Excellent
Rancimat Good (with additives)

(hours)
Flash Point (°C) ASTM D92 >110[1] ~215 ~280
Viscosity
Kinematic
Viscosity @ 40°C  ASTM D445 ~3.8 Varies (e.g., 32) Varies (e.g., 46)
(cSt)
Kinematic
Viscosity @ ASTM D445 ~1.4 Varies (e.g., 5.4) Varies (e.g., 8.5)

100°C (cSt)

Viscosity Index ASTM D2270 ~160 ~100 ~180

Note: Data for methyl laurate's lubricity is often reported when used as an additive, enhancing
the performance of a base oil. The values for mineral oil and polyol ester are representative of
typical formulations.

Experimental Workflow and Methodologies
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To ensure accurate and reproducible benchmarking of lubricant performance, a standardized
experimental workflow is crucial. The following diagram illustrates the key stages of this
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129979#benchmarking-the-performance-of-methyl-
laurate-in-lubricant-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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